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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135 Get Quote

Morwet EFW: A Comprehensive Technical
Analysis
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

characteristics of Morwet EFW, a widely utilized wetting agent and dispersant. The following

sections present its core properties, composition, and relevant safety and ecological data,

structured for clarity and ease of comparison. This information is crucial for formulation

development, scientific research, and ensuring safe handling and environmental compliance.

Core Physical and Chemical Properties
Morwet EFW is a tan-colored powder with a characteristic mild, acrid sulfonate odor.[1] It is

chemically stable under normal storage conditions and functions as an anionic surfactant.[1][2]

[3][4] A key characteristic of Morwet EFW is its fast-wetting action, which aids in the

disintegration of particles in various formulations.[5] The product is noted to be highly

hydroscopic and should be stored in a dry, well-ventilated area in its original unopened

container to prevent moisture absorption.[6]

The quantitative physical and chemical properties of Morwet EFW are summarized in the table

below for easy reference and comparison.
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Property Value Notes

Physical State Powder, Solid At 25°C[1][4][6]

Color Tan [1]

Odor Stinging, Mild Acrid Sulfonate [1][2]

pH 7.5 - 10.0
In a 5% aqueous solution[1][2]

[6]

Active Content ≥ 95.0% [6][7]

Moisture Content ≤ 2.0% [1][6]

Salt Content ≤ 2.5% [6]

Solubility in Water Soluble [1]

Boiling Point Decomposes [1]

Melting Point No data available [1][2]

Viscosity Not applicable [2]

Dust Explosion Class St1 [2]

Dust Deflagration Index (Kst) 97 m.b/s [2]

Chemical Composition
Morwet EFW is a blend of anionic surfactants.[4][8] The primary hazardous components

identified in safety data sheets are:

Chemical Name CAS Number Concentration (%)

Aromatic hydrocarbons, C10-

13, reaction products with

branched nonene, sulfonated,

sodium salts

1258274-08-6 ≥ 70 - < 90

Sodium dioctyl

sulphosuccinate
577-11-7 ≥ 10 - < 20
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Source: Safety Data Sheet[2]

This composition, primarily a sodium alkyl naphthalene sulfonate blend, is central to its function

as a high-performance wetting agent.[3][5][6][9]

Functional Characteristics
The chemical nature of Morwet EFW imparts several key functionalities that are critical in

various applications, particularly in agrochemical formulations such as wettable powders (WP),

water-dispersible granules (WDG), and suspension concentrates (SC).[5][7]

Its primary functions include:

Wetting Agent: Morwet EFW is recognized for its outstanding and rapid wetting

performance.[3][5]

Dispersant: It aids in the uniform suspension of active ingredients.[4][7][10]

Surfactant (Anionic): This is its core chemical family, defining its surface-active properties.[3]

[4][10]

The logical relationship between its composition and its functional and physical properties is

illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://universaladditives.com/wp-content/uploads/2024/04/MORWET-EFW-POWDER_MSDS.pdf
https://www.nouryon.com/product/morwet-efw-powder-alkylnaphthalene-sulfonate-ans/
https://www.spectrumchemicals.net/market-we-serve/agro-chemicals/
https://www.nouryon.com/globalassets/inriver/resources/pds-morwet-efw-powder-emeia-en.pdf
https://universaladditives.com/industries/agro/morwet-efw/
https://www.benchchem.com/product/b1166135?utm_src=pdf-body
https://www.spectrumchemicals.net/market-we-serve/agro-chemicals/
https://www.lema.com.mx/presentaciones/agroquimicos/Naph_Sulf_Jun14.pdf
https://www.benchchem.com/product/b1166135?utm_src=pdf-body
https://www.nouryon.com/product/morwet-efw-powder-alkylnaphthalene-sulfonate-ans/
https://www.spectrumchemicals.net/market-we-serve/agro-chemicals/
https://www.knowde.com/stores/nouryon/products/morwet-efw-powder
https://www.lema.com.mx/presentaciones/agroquimicos/Naph_Sulf_Jun14.pdf
https://www.knowde.com/stores/nouryon/brands/morwet
https://www.nouryon.com/product/morwet-efw-powder-alkylnaphthalene-sulfonate-ans/
https://www.knowde.com/stores/nouryon/products/morwet-efw-powder
https://www.knowde.com/stores/nouryon/brands/morwet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Composition

Characteristics

Morwet EFW
(Anionic Surfactant Blend) Sodium Alkyl

Naphthalene Sulfonate

Primary Component

Sodium Dioctyl
SulphosuccinateSecondary Component

Physical Properties
- Powder Form

- Tan Color
- Soluble in Water

Chemical Properties
- Anionic Surfactant

- pH 7.5-10.0 (5% sol.)
- Stable under normal conditions

Functional Properties
- Wetting Agent

- Dispersant

Click to download full resolution via product page

Logical relationship of Morwet EFW's composition and properties.
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Experimental Protocols
Detailed experimental protocols for determining the physical and chemical characteristics listed

in the product data sheets are not publicly available in the reviewed documentation. The data

presented are typically based on internal measurements or derived from scientific literature.[6]

Standardized methods, such as those from ASTM International or ISO, are likely employed for

properties like pH and moisture content, but the specific methodologies are not cited in the

available documents.

Safety and Ecotoxicity
Safety:

Morwet EFW is classified as a hazardous substance. It can cause skin irritation and serious

eye damage.[2][11] Ingestion may be harmful.[2] The powder form presents a risk of dust

explosion, and appropriate exhaust ventilation should be used where dust is formed.[2]

Personal protective equipment, including gloves, eye protection, and respiratory protection (half

mask with a particle filter P2), is recommended when handling the product.[2]

Ecotoxicity:

Morwet EFW is considered harmful to aquatic life.[2] The following toxicity data has been

reported:

Toxicity to fish (Danio rerio): LC50: > 10 - 100 mg/l (96 h)[2]

Toxicity to daphnia and other aquatic invertebrates (Daphnia magna): EC50: > 1 - 10 mg/l

(48 h)[2]

Toxicity to algae (Desmodesmus subspicatus): EC50: > 10 - 100 mg/l (72 h)[2]

It is advised to prevent the material from entering drains or water courses.[2] Bioaccumulation

is considered unlikely.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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